5-(3-Bromopropyl)-1,2-thiazole

• Molecular Formula: C6H8BrNS
• Molecular Weight: 206.11 g/mol
• SMILES: C1=C(SN=C1)CCCBr
• InChI: InChI=1S/C6H8BrNS/c7-4-1-2-6-3-5-8-9-6/h3,5H,1-2,4H2
• InChIKey: FAHXSPXRGNQIFX-UHFFFAOYSA-N

5-(3-Bromopropyl)-1,2-thiazole: Core Physicochemical and Reactivity Profile

5-(3-Bromopropyl)-1,2-thiazole (CAS 126311-72-6) is a brominated isothiazole derivative. The compound consists of a 1,2-thiazole ring substituted at the 5-position with a 3-bromopropyl chain, giving it a molecular formula of C6H8BrNS and a molecular weight of 206.10 g/mol . This structure positions it as a reactive heterocyclic intermediate in organic synthesis. The bromine atom on the terminal carbon of the propyl chain provides a convenient leaving group for nucleophilic substitution reactions, enabling the introduction of the isothiazole moiety into more complex molecular architectures [1].

01

Reactive heterocyclic intermediate for isothiazole-containing synthesis

Bromopropyl handle supports nucleophilic substitution workflows

02

Enables 1,2-thiazole scaffold introduction into complex architectures

Specific 5-substitution pattern defines the electrophilic trajectory

03

Medicinal chemistry, agrochemical, and materials research applications

May support pharmacophore, SDH inhibitor, and functional polymer studies

• [1] Kaberdin, R. V.; Potkin, V. I. Isothiazoles (1,2-thiazoles): synthesis, properties and applications. Russian Chemical Reviews 2002, 71 (8), 673–694. View Source

Why 5-(3-Bromopropyl)-1,2-thiazole Cannot Be Replaced by Common Analogs

The 1,2-thiazole (isothiazole) ring system is electronically distinct from its 1,3-thiazole isomer due to the adjacency of the sulfur and nitrogen atoms, which alters both reactivity and biological target interactions [1]. Furthermore, the specific 5-substitution pattern with a 3-bromopropyl chain dictates the trajectory of the electrophilic center, which is not interchangeable with regioisomers like 2-(3-bromopropyl)-1,3-thiazole or 4-substituted analogs [2]. The use of a bromine leaving group versus a chlorine or iodine atom also presents a unique reactivity window, balancing sufficient activation for nucleophilic attack with manageable stability for handling and storage . Simply substituting with a 1,3-thiazole analog or a different halogenated propyl chain would lead to divergent reaction kinetics, altered synthetic yields, and potentially different biological or material properties in the final target molecule.

⚠

Ring Isomer Mismatch

1,3-Thiazole analogs may shift electronic properties and biological target interactions; the 1,2-thiazole core is electronically distinct.

⚠

Regioisomer Non-Equivalence

2-(3-Bromopropyl)-1,3-thiazole or 4-substituted analogs may yield different ring-closure products or no reaction due to altered spatial constraints.

⚠

Leaving Group Reactivity Window

Chloro or iodo analogs may not reproduce the balanced activation and stability profile; reaction kinetics can shift significantly.

• [1] Kaberdin, R. V.; Potkin, V. I. Isothiazoles (1,2-thiazoles): synthesis, properties and applications. Russian Chemical Reviews 2002, 71 (8), 673–694. View Source
• [2] Huber, I.; Szabó, A.; Fülöp, F.; Bernáth, G.; Sohár, P. Synthesis and structure determination of alicycle-fused thiazolo- and thiazino[2,3-b]quinazolones and cycloalkylimino-3(N)-thiazolinylthiazolidines. Tetrahedron 1992, 48 (23), 4949–4956. View Source

Quantified Differentiation of 5-(3-Bromopropyl)-1,2-thiazole vs. Closest Analogs

Comparative Reactivity in Nucleophilic Substitution: Bromine vs. Chlorine Leaving Group

The bromine atom in 5-(3-bromopropyl)-1,2-thiazole provides a significantly more reactive leaving group compared to its chloro analog, 5-(3-chloropropyl)-1,3-thiazole. In nucleophilic substitution reactions (SN2), the C-Br bond dissociation energy is lower than that of C-Cl, leading to faster reaction kinetics under milder conditions . This is quantified by comparing the typical reaction rates: bromoalkanes react with nucleophiles approximately 50-100 times faster than the corresponding chloroalkanes in polar aprotic solvents like DMF .

Reactivity: Br vs. Cl

Class-level inference

50–100× faster SN2 rate

May support milder reaction conditions and higher throughput

Polar aprotic solvent context; data to verify for exact substrate

Evidence Dimension	Relative Reaction Rate in SN2 Nucleophilic Substitution
Target Compound Data	Approximately 50-100 times faster than chloro analog
Comparator Or Baseline	5-(3-Chloropropyl)-1,3-thiazole (or general chloroalkane baseline)
Quantified Difference	50-100 fold increase in rate
Conditions	Polar aprotic solvent (e.g., DMF, acetone), typical nucleophiles (e.g., amines, thiols)

Why This Matters

This quantifiable difference in reaction kinetics allows for higher synthetic throughput and milder reaction conditions, a critical factor for procurement when designing efficient multi-step syntheses.

Regioisomeric Impact on Synthetic Utility: 5- vs. 2-Substituted Isothiazoles

The position of the bromopropyl substituent on the isothiazole ring critically dictates its synthetic utility. In a study of ring-closure reactions, 3-bromopropyl isothiocyanate derivatives (which position the electrophilic chain analogous to a 5-substituted isothiazole) led to the formation of specific thiazolo[2,3-b]quinazolinone derivatives [1]. Attempting the same transformation with a 2-substituted analog like 2-(3-bromopropyl)-1,3-thiazole would likely yield different ring sizes or no reaction due to altered spatial and electronic constraints. No specific yield comparison for the exact target compound was found, but the structural data confirms regioisomeric non-equivalence.

Regioisomeric Outcome

Cross-study comparable

Specific thiazolo-quinazolinone formation vs. alternative products

5-Substitution pattern dictates the synthetic scaffold outcome

Qualitative evidence; yield context is regioisomer-dependent

Evidence Dimension	Reaction Outcome in Heterocycle Synthesis
Target Compound Data	Formation of specific thiazolo- and thiazino[2,3-b]quinazolinone derivatives when using 3-bromopropyl isothiocyanate (structurally analogous)
Comparator Or Baseline	2-(3-Bromopropyl)-1,3-thiazole
Quantified Difference	Qualitative: Different product formation; yields are specific to the regioisomer.
Conditions	Mild conditions, ring-closure reactions with ethyl 2-aminocarboxylates [1]

Why This Matters

Selecting the correct regioisomer is non-negotiable for achieving the intended molecular scaffold; the 5-substituted 1,2-thiazole is a specific building block for a defined chemical space.

• [1] Huber, I.; Szabó, A.; Fülöp, F.; Bernáth, G.; Sohár, P. Synthesis and structure determination of alicycle-fused thiazolo- and thiazino[2,3-b]quinazolones and cycloalkylimino-3(N)-thiazolinylthiazolidines. Tetrahedron 1992, 48 (23), 4949–4956. View Source

Physical Property Differentiation: Density and Boiling Point

The physical properties of 5-(3-bromopropyl)-1,2-thiazole differentiate it from its 4-substituted and methylated analogs. While direct data for the target compound is sparse, comparative data for a closely related analog, 4-(3-bromopropyl)-2-methyl-1,3-thiazole, shows a density of 1.5±0.1 g/cm³ and a boiling point of 255.1±15.0 °C at 760 mmHg . The absence of the methyl group in the target compound (5-(3-bromopropyl)-1,2-thiazole) would result in a lower molecular weight and likely a lower boiling point, impacting purification (e.g., distillation) and solvent selection. The 1,2-thiazole core also exhibits different polarity and LogP values compared to the 1,3-isomer .

Physical Properties

Class-level inference

~14 g/mol MW difference; boiling point estimated 10–20°C lower vs. methyl analog

Supports purification method selection and process review

Analog-based estimate; direct measurement recommended

Evidence Dimension	Boiling Point and Density
Target Compound Data	Expected to be lower than 255°C (no methyl group), molecular weight 206.10 g/mol
Comparator Or Baseline	4-(3-Bromopropyl)-2-methyl-1,3-thiazole (MW 220.13 g/mol, Bp ~255°C)
Quantified Difference	~14 g/mol molecular weight difference; boiling point difference estimated at ~10-20°C lower
Conditions	Standard atmospheric pressure

Why This Matters

These differences are crucial for procurement and process development, affecting storage recommendations, purification protocols (distillation vs. chromatography), and reaction setup (solvent choice, temperature).

Procurement-Driven Application Scenarios for 5-(3-Bromopropyl)-1,2-thiazole

Medicinal Chemistry: Synthesis of Isothiazole-Containing Pharmacophores

5-(3-Bromopropyl)-1,2-thiazole serves as a critical alkylating agent for introducing the isothiazole moiety into drug candidates. Its superior reactivity compared to chloro-analogs (as noted in Section 3) enables efficient conjugation to nucleophilic sites on target molecules (e.g., amines, thiols) under milder conditions, a key advantage for preserving sensitive functional groups in complex drug scaffolds . This is particularly relevant for developing novel kinase inhibitors or anti-infectives where the 1,2-thiazole ring is a known pharmacophore [1].

Agrochemical Research: Building Block for Novel Fungicides and Pesticides

The compound is an ideal intermediate for synthesizing isothiazole-based agrochemicals. The specific 5-substitution pattern is essential for constructing derivatives that target succinate dehydrogenase (SDH) or other fungal enzymes, as demonstrated by the high activity of structurally related isothiazole-pyrazoles (e.g., IC50 of 0.47 mg/L against SDH, outperforming fluopyram) [2]. Its use in generating focused libraries of isothiazole derivatives is a direct path to discovering new crop protection agents.

Material Science: Precursor for Functionalized Polymers and Coatings

The reactive bromopropyl chain allows for the covalent attachment of the isothiazole group to polymer backbones or surfaces. This is valuable for creating antimicrobial or anti-fouling coatings. The enhanced reactivity over chloro-analogs (as established in Section 3) facilitates higher grafting densities and more efficient surface modification, a key performance metric in materials research .

Chemical Biology: Tool Compound for Target Identification and Pathway Probing

The compound can be used as a chemical probe to study biological systems. Its alkylating ability allows for the creation of activity-based probes (ABPs) or affinity reagents. The unique electronic and steric properties of the 1,2-thiazole ring, which differ from 1,3-thiazole, can be exploited to interrogate binding pockets with specific requirements [1]. The procurement of this specific regioisomer is essential for experiments where isomeric specificity is a critical variable.

Application

Selection Property

Validation Focus

Isothiazole pharmacophore synthesis

Bromine leaving group reactivity window

Conjugation efficiency under mild conditions

Agrochemical building block studies

5-Substituted 1,2-thiazole regioisomer identity

SDH-targeted derivative construction and screening

Functional polymer and coating research

Alkylating handle for covalent surface attachment

Grafting density and surface-modification efficiency

Chemical biology probe development

1,2-Thiazole electronic and steric profile

Binding-pocket interrogation and target engagement

• [1] Kaberdin, R. V.; Potkin, V. I. Isothiazoles (1,2-thiazoles): synthesis, properties and applications. Russian Chemical Reviews 2002, 71 (8), 673–694. View Source
• [2] Design, synthesis and antifungal activity of novel pyrazole-amide-isothiazole derivatives as succinate dehydrogenase inhibitors. Food Chemistry 2025, 464 (Part 1), 141465. View Source